Cas no 2248382-96-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetate is a specialized organic compound featuring a phthalimide core linked to a tetrahydronaphthalene-derived acetate moiety. This structure suggests potential utility as an intermediate in pharmaceutical or agrochemical synthesis, particularly in the development of bioactive molecules. The presence of both cyclic imide and tetralin groups may confer stability and reactivity, facilitating further functionalization. Its well-defined molecular architecture allows for precise modifications, making it valuable in medicinal chemistry research. The compound’s purity and structural integrity are critical for reproducibility in synthetic applications. Proper handling and storage under inert conditions are recommended to maintain its stability.

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetate structure

2248382-96-7 structure

Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetate

CAS No:2248382-96-7

MF:C₂₀H₁₇NO₄

MW:335.353285551071

CID:6494313

PubChem ID:165724262

Update Time:2025-05-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

- 2248382-96-7
- EN300-6517985
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetate
- Inchi： 1S/C20H17NO4/c22-18(12-13-9-10-14-5-1-2-6-15(14)11-13)25-21-19(23)16-7-3-4-8-17(16)20(21)24/h1-8,13H,9-12H2
- InChI Key： RZTZOHLNUIHUGP-UHFFFAOYSA-N
- SMILES： O(C(CC1CC2C=CC=CC=2CC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

Exact Mass: 335.11575802g/mol
Monoisotopic Mass: 335.11575802g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 25
Rotatable Bond Count: 4
Complexity: 536
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 63.7Å²

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-6517985-0.05g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetate	2248382-96-7	0.05g	$660.0	2023-05-31
Enamine	EN300-6517985-0.1g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetate	2248382-96-7	0.1g	$691.0	2023-05-31
Enamine	EN300-6517985-0.25g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetate	2248382-96-7	0.25g	$723.0	2023-05-31
Enamine	EN300-6517985-0.5g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetate	2248382-96-7	0.5g	$754.0	2023-05-31
Enamine	EN300-6517985-1.0g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetate	2248382-96-7	1g	$785.0	2023-05-31
Enamine	EN300-6517985-2.5g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetate	2248382-96-7	2.5g	$1539.0	2023-05-31
Enamine	EN300-6517985-5.0g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetate	2248382-96-7	5g	$2277.0	2023-05-31
Enamine	EN300-6517985-10.0g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetate	2248382-96-7	10g	$3376.0	2023-05-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetate Related Literature

1. Enabling stable MnO2 matrix for aqueous zinc-ion battery cathodes†

Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
2. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
3. Fe3O4 nanosphere@microporous organic networks: enhanced anode performances in lithium ion batteries through carbonization†

Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
4. Dissociation of large gaseous serine clusters produces abundant protonated serine octamer

Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
5. Excimer formation effects and trap-assisted charge recombination loss channels in organic solar cells of perylene diimide dimer acceptors†

Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetate

Research Briefing on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetate (CAS: 2248382-96-7)

Recent studies on the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetate (CAS: 2248382-96-7) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features combining an isoindole-1,3-dione moiety with a tetrahydronaphthalene acetamide group, has shown promising biological activities in preliminary investigations.

The primary focus of current research has been on elucidating the compound's mechanism of action, particularly its interaction with key cellular targets. Recent in vitro studies suggest that 2248382-96-7 exhibits significant inhibitory effects on specific enzymatic pathways involved in inflammatory responses, making it a potential candidate for the development of anti-inflammatory drugs. Furthermore, molecular docking simulations have revealed high binding affinity to certain protein targets, supporting its potential as a lead compound for further optimization.

Pharmacokinetic studies conducted in animal models have demonstrated favorable absorption and distribution profiles for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetate, with particular attention to its blood-brain barrier permeability. This characteristic makes it especially interesting for potential applications in central nervous system disorders. However, researchers have noted the need for further investigation into its metabolic stability and potential toxicity profiles.

From a synthetic chemistry perspective, recent advancements have been made in optimizing the production process of 2248382-96-7. New catalytic methods have been developed to improve yield and purity, addressing previous challenges in large-scale synthesis. These developments are crucial for facilitating future preclinical and clinical studies of this compound.

In the broader context of drug discovery, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetate represents an interesting case of structure-activity relationship exploration. Researchers are particularly interested in how modifications to its core structure might enhance its therapeutic potential while minimizing off-target effects. Several analogs have already been synthesized and are undergoing preliminary biological evaluation.

Looking forward, the research community anticipates more comprehensive studies on this compound, including detailed in vivo efficacy tests and safety assessments. The unique chemical features of 2248382-96-7 continue to generate interest among medicinal chemists and pharmacologists, positioning it as a compound worthy of continued investigation in the coming years.